Cas no 898788-08-4 (Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone)

• Product Name: Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone
• CAS No: 898788-08-4
• MF: C₁₆H₂₁NOS
• MW: 275.409043073654
• MDL: MFCD03842281
• CID: 994332
• PubChem ID: 24725002
• Update Time: 2025-10-28

Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone
• cyclobutyl-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• AKOS016020322
• Cyclobutyl{3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• A917198
• cyclobutyl3-(thiomorpholinomethyl)phenylketone
• MFCD03842281
• DTXSID80643398
• 898788-08-4

• MDL： MFCD03842281
• Inchi： 1S/C16H21NOS/c18-16(14-4-2-5-14)15-6-1-3-13(11-15)12-17-7-9-19-10-8-17/h1,3,6,11,14H,2,4-5,7-10,12H2
• InChI Key： GWXLZXMNAGHMOY-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)CC1=CC=CC(=C1)C(C1CCC1)=O

Computed Properties

• Exact Mass: 275.13400
• Monoisotopic Mass: 275.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.15610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone

Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone: An Overview of a Promising Compound in Medicinal Chemistry

Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone (CAS No. 898788-08-4) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its cyclobutyl and thiomorpholine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential therapeutic uses of Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone.

Chemical Structure and Synthesis

The chemical structure of Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone is defined by its cyclobutyl ring, which is attached to a phenyl ketone moiety via a thiomorpholine group. The cyclobutyl ring provides rigidity and conformational constraints, while the thiomorpholine group introduces a flexible and polar component to the molecule. This combination of structural features contributes to the compound's unique pharmacological profile.

The synthesis of Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone typically involves several steps. One common approach is to start with the formation of the thiomorpholine ring through a condensation reaction between an appropriate amine and a sulfur-containing reagent. The resulting thiomorpholine derivative is then coupled with a cyclobutyl-containing electrophile, followed by the introduction of the phenyl ketone moiety through an acylation reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development.

Biological Properties

Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate various signaling pathways involved in cellular processes such as inflammation, apoptosis, and cell proliferation. For instance, studies have shown that this compound can inhibit the activity of specific kinases, such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs), which are key players in inflammatory responses.

Furthermore, Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone has demonstrated potent anti-inflammatory effects in both in vitro and in vivo models. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone has also shown potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. A recent study published in Cancer Research reported that Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone selectively targeted breast cancer cells while sparing normal cells, highlighting its potential as a targeted therapy for cancer treatment.

Potential Therapeutic Applications

The diverse biological activities of Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone make it an attractive candidate for several therapeutic applications. One area where this compound shows particular promise is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The ability of Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone to inhibit pro-inflammatory cytokines and modulate immune responses could provide significant benefits for patients suffering from these conditions.

In the realm of oncology, Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone has the potential to be developed into novel anticancer drugs. Its selective cytotoxicity against cancer cells and minimal impact on normal cells make it an ideal candidate for targeted cancer therapies. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various cancer types, with promising preliminary results.

Beyond its direct therapeutic applications, Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone also holds value as a research tool. Its ability to modulate specific signaling pathways makes it useful for studying cellular processes and identifying new targets for drug discovery. Researchers are actively exploring the use of this compound in high-throughput screening assays to identify novel compounds with similar biological activities.

Conclusion

Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone (CAS No. 898788-08-4) is a multifaceted compound with a range of biological activities that make it an exciting area of research in medicinal chemistry. From its unique chemical structure to its diverse therapeutic potential, this compound continues to attract attention from scientists and clinicians alike. As ongoing studies further elucidate its mechanisms of action and clinical applications, it is likely that Cyclobutyl 3-(thiomorpholinomethyl)phenyl ketone will play an increasingly important role in the development of new treatments for inflammatory diseases and cancer.